Sodium hexamethylene-1,6-bisthiosulfatedihydrate

Specification

• CAS No.: 5719-73-3
• Molecular Formula: C6H12Na2O6S4
• Molecular Weight: 354.4 g/mol
• IUPAC Name: disodium;1,6-bis(sulfonatosulfanyl)hexane
• Standard InChI: InChI=1S/C6H14O6S4.2Na/c7-15(8,9)13-5-3-1-2-4-6-14-16(10,11)12;;/h1-6H2,(H,7,8,9)(H,10,11,12);;/q;2*+1/p-2
• Standard InChI Key: QXYKBSYRGILOTK-UHFFFAOYSA-L
• Canonical SMILES: C(CCCSS(=O)(=O)[O-])CCSS(=O)(=O)[O-].[Na+].[Na+]

Introduction

Chemical Composition and Basic Properties

Duralink™ HTS is characterized by the molecular formula $\text{C}_6\text{H}_{16}\text{Na}_2\text{O}_6\text{S}_4$ and a molecular weight of 390 g/mol. The compound exists as a dust-suppressed fine powder with a density of 1,390 kg/m³ at 25°C, ensuring uniform dispersion in rubber matrices. Its structure features two thiosulfate groups connected by a hexamethylene chain, which facilitates the formation of thermally stable crosslinks during vulcanization.

Mechanisms of Action in Vulcanization

Hybrid Crosslink Formation

During vulcanization, the thiosulfate groups in Duralink™ HTS react with rubber polymers and sulfur donors to form hybrid crosslinks. These linkages resist scission under anaerobic conditions, as demonstrated by torque retention studies. For instance, compounds containing 1–2 phr (parts per hundred rubber) of Duralink™ HTS retained 85–90% of their original crosslink density after prolonged aging at 150°C.

Anti-Reversion Performance

Comparative studies highlight Duralink™ HTS’s efficacy against reversion. In natural rubber (NR) vulcanizates, the addition of 1.5 phr Duralink™ HTS reduced reversion rates by 30–40% compared to control samples, as measured by the retention of tensile strength and elongation at break. This is attributed to the compound’s ability to compensate for broken polysulfidic bonds by forming stable carbon-carbon linkages during overcure.

Applications in Rubber Compounding

Duralink™ HTS is compatible with natural rubber (NR), styrene-butadiene rubber (SBR), and polybutadiene (BR), making it versatile for diverse formulations. Key applications include:

Tire Manufacturing

In tire tread compounds, Duralink™ HTS improves rolling resistance and wet grip by optimizing the viscoelastic properties of SBR blends. Field tests reported a 15% reduction in heat buildup and a 10% improvement in tread wear resistance.

Adhesion Promotion

The compound enhances adhesion between rubber and brass-plated steel cords, critical for steel-belted radial tires. Peel strength tests showed a 25% increase in bond strength when Duralink™ HTS was added at 1.0 phr.

Dynamic Mechanical Performance

Duralink™ HTS-modified compounds exhibit lower hysteresis loss, as evidenced by tan δ measurements. For example, NR/BCDB (a formulation with Duralink™ HTS) demonstrated a 20% reduction in tan δ at 60°C, correlating with improved fuel efficiency in automotive applications.

Performance Data and Experimental Findings

Cure Characteristics

Table 1 summarizes the cure behavior of NR compounds with and without Duralink™ HTS at 180°C:

Compound	$M_L$ (dN·m)	$M_H$ (dN·m)	$t_{90}$ (min)	Reversion Rate (%)
NR/K0	1.06	10.61	1.17	40.3
NR/BCDB	1.10	10.75	1.18	10.5

The data indicates that Duralink™ HTS (NR/BCDB) extends the optimal cure time ($t_{90}$) slightly while drastically reducing reversion from 40.3% to 10.5%.

Crosslink Density Analysis

Flory-Rehner swelling tests revealed that Duralink™ HTS increases the total crosslink density ($\nu_T$) by 12–15% in aged samples. After 60 minutes of overcure at 180°C, NR/BCDB retained a $\nu_T$ of 4.2 × 10⁻⁴ mol/cm³, compared to 3.1 × 10⁻⁴ mol/cm³ for the control.

Practical Considerations and Formulation Guidelines

Dosage Optimization

Typical dosage ranges from 1.0 to 2.0 phr, with higher loadings providing greater thermal stability but slightly prolonging cure times. For SBR-based adhesives, 1.5 phr is optimal for balancing adhesion and processing safety.

Compatibility with Accelerators

Duralink™ HTS works synergistically with sulfenamide accelerators like CBS (N-cyclohexyl-2-benzothiazole sulfenamide). Formulations combining 1.2 phr CBS and 1.5 phr Duralink™ HTS achieved a cure rate index (CRI) of 200 min⁻¹, matching conventional systems without compromising scorch safety.